4-(2-Methoxyphenyl)oxolan-3-one

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 4-(2-methoxyphenyl)oxolan-3-one
• InChI: InChI=1S/C11H12O3/c1-13-11-5-3-2-4-8(11)9-6-14-7-10(9)12/h2-5,9H,6-7H2,1H3
• InChI Key: SAHKCPFSILPGAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2COCC2=O

Description

4-(2-Methoxyphenyl)oxolan-3-one is a γ-lactone derivative characterized by a five-membered oxolane (tetrahydrofuran) ring fused with a ketone group at position 3 and a 2-methoxyphenyl substituent at position 4. Its molecular formula is C₁₁H₁₂O₃, with a molecular weight of 192.21 g/mol (CAS: 2020682-70-4) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methoxyphenyl)oxolan-3-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of 2-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base, followed by cyclization to form the oxolane ring. The reaction conditions often include refluxing in an organic solvent such as ethanol or methanol, with a base like sodium ethoxide or potassium carbonate to facilitate the cyclization process.

Industrial Production Methods

Industrial production of 4-(2-Methoxyphenyl)oxolan-3-one may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors to maintain consistent reaction conditions. The use of catalysts and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(2-Methoxyphenyl)oxolan-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the oxolane ring to a more saturated form.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for substitution reactions on the aromatic ring.

Major Products Formed

Oxidation: Formation of 4-(2-methoxyphenyl)butanoic acid.

Reduction: Formation of 4-(2-methoxyphenyl)oxolane.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-(2-Methoxyphenyl)oxolan-3-one has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2-Methoxyphenyl)oxolan-3-one involves its interaction with specific molecular targets. The methoxyphenyl group can engage in π-π interactions with aromatic residues in proteins, while the oxolane ring can form hydrogen bonds with polar groups. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional analogs can be categorized based on core ring systems and substituent patterns . Below is a comparative analysis:

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Notable Properties/Activities	Key Differences
4-(2-Methoxyphenyl)oxolan-3-one	Oxolan-3-one (γ-lactone)	2-Methoxyphenyl at C4	192.21	Not reported in evidence	Baseline for comparison
4-(3-Methoxyphenyl)-1,2,4-triazol-5(4H)-one	1,2,4-Triazol-5-one	3-Methoxyphenyl at C4, 2-(4-methoxyphenyl)ethyl at C3	~339.37 (estimated)	Antimicrobial, antitumor	Triazole core enhances hydrogen bonding; broader bioactivity
5-(3'-Methoxy-4'-hydroxyphenyl)-γ-valerolactone	Valerolactone (δ-lactone)	3-Methoxy-4-hydroxyphenyl at C5	~236.24 (estimated)	Metabolite of dietary polyphenols	Larger lactone ring (5-membered); hydroxyl group increases polarity
4-(1H-Pyrazol-1-yl)oxolan-3-one	Oxolan-3-one	Pyrazole at C4	Not reported	Unspecified applications	Pyrazole substituent introduces aromatic nitrogen, altering electronic properties
4-Methoxy-2-indolinone	Indolinone (fused bicyclic)	Methoxy at C4, ketone at C2	~177.20 (estimated)	Intermediate in alkaloid synthesis	Fused benzene ring increases rigidity and stability

Structural and Electronic Differences

• Core Ring Systems :

  • Oxolan-3-one (γ-lactone) : The five-membered lactone ring in 4-(2-Methoxyphenyl)oxolan-3-one provides moderate ring strain, facilitating hydrolysis under basic conditions. Comparatively, δ-lactones (e.g., valerolactone derivatives) exhibit slower hydrolysis due to reduced strain .
  • Triazol-5-one : The triazole ring in 4-(3-Methoxyphenyl)-1,2,4-triazol-5(4H)-one introduces two nitrogen atoms, enhancing hydrogen-bonding capacity and thermal stability .
• Substituent Effects: Methoxyphenyl vs. Pyrazole vs. Methoxyphenyl: The pyrazole substituent in 4-(1H-pyrazol-1-yl)oxolan-3-one introduces aromatic nitrogen atoms, which may participate in coordination chemistry or π-π stacking interactions absent in the methoxyphenyl analog .